Cas no 2320670-73-1 (N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 2320670-73-1
• MF: C₁₅H₁₇N₅O₃S
• MW: 347.392181158066
• CID: 6386466
• PubChem ID: 121181925
• Update Time: 2025-07-15

N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide
• 2320670-73-1
• N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-3,4-dimethylbenzenesulfonamide
• N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3,4-dimethylbenzenesulfonamide
• AKOS032733180
• F6524-5617
• N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C15H17N5O3S/c1-10-4-5-12(8-11(10)2)24(21,22)16-9-14-18-17-13-6-7-15(23-3)19-20(13)14/h4-8,16H,9H2,1-3H3
• InChI Key： KXTDMMJCCXZHBL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(NCC1=NN=C2C=CC(=NN12)OC)(=O)=O

Computed Properties

• Exact Mass: 347.10521059g/mol
• Monoisotopic Mass: 347.10521059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų

Additional information on N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide

Introduction to N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3,4-dimethylbenzene-1-sulfonamide) and Its Significance in Modern Chemical Biology

N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3,4-dimethylbenzene-1-sulfonamide) (CAS No. 2320670-73-1) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in both academic and industrial settings.

The molecular structure of N-({6-methoxy-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3,4-dimethylbenzene-1-sulfonamide) is characterized by the presence of a 6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl moiety linked to a methyl group, which is further connected to a 3,4-dimethylbenzene-1-sulfonamide group. This intricate arrangement of functional groups contributes to the compound's distinct chemical and biological properties.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The 6-methoxy-1,2,4triazolo4,3-bpyridazin-3-yl moiety is particularly noteworthy as it has been shown to exhibit binding affinity to various biological receptors and enzymes. This feature makes it a valuable scaffold for designing molecules with potential therapeutic effects.

The methyl group in the compound's structure plays a crucial role in modulating its pharmacokinetic properties. By introducing this group, researchers can influence the compound's solubility, stability, and metabolic pathways, which are critical factors in drug development. Additionally, the 3,4-dimethylbenzene-1-sulfonamide group contributes to the compound's overall bioactivity by providing a site for interaction with biological targets.

6-methoxy-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-3,4-dimethylbenzene-1-sulfonamide) is its potential application in the treatment of various diseases. Current research suggests that this compound may have anti-inflammatory properties due to its ability to modulate inflammatory pathways. Furthermore, its structural features suggest that it could interact with enzymes involved in cancer cell proliferation and apoptosis.

The development of this compound is part of a broader effort to discover new therapeutic agents that can address unmet medical needs. By leveraging cutting-edge synthetic techniques and computational methods, researchers are able to design and optimize molecules like N-{(6-methoxy-1 H -1 , 2 , 4 - triazolo [ 4 , 3 - b ] pyridazin - 3 - ylmethyl ) - 3 , 4 - dimethyl benzenesulphonamide } with enhanced efficacy and reduced side effects.

In addition to its potential therapeutic applications, N-{(6-methoxy H -1 , 2 , 4 - triazolo [ 4 , 3 - b ] pyridazin - 3 - ylmethyl ) - 3 , 4 - dimethyl benzenesulphonamide } also represents an important advancement in the field of chemical biology. Its unique structure provides insights into how different functional groups can be combined to create molecules with specific biological activities. This knowledge can be applied to the design of other novel compounds with similar or improved properties.

The synthesis of N-{(6-methoxy H -1 , 2 , 4 - triazolo [ 4 , 3 - b ] pyridazin - 3 - ylmethyl ) - 3 , 4 - dimethyl benzenesulphonamide } involves multiple steps that require precise control over reaction conditions. Researchers have employed advanced synthetic methodologies to ensure high yields and purity of the final product. These efforts are crucial for obtaining reliable data on the compound's biological activity and for advancing its development into a potential drug candidate.

Ongoing studies are exploring the mechanisms by which N-{(6-methoxy H -1 , 2 , 4 - triazolo [ 4 , 3 - b ] pyridazin - 3 - ylmethyl ) - 3 , 4 - dimethyl benzenesulphonamide } exerts its effects on biological systems. By understanding these mechanisms at a molecular level， researchers can identify new targets for drug development and optimize existing treatments. This approach aligns with the broader goal of precision medicine， where therapies are tailored to individual patients based on their unique biological profiles.

The impact of N-{(6-methoxy H -1 , 2 , 4 - triazolo [ 4 , 3 b ] pyridazinylmethyl )}-(methylene)-N'-phenylsulfonylurea extends beyond academic research。 It exemplifies how interdisciplinary collaboration between chemists， biologists， and pharmacologists can lead to innovative solutions for complex medical challenges。 As our understanding of biology continues to evolve， so too will our ability to design molecules like N-( { (6 methoxy H )}-(methylene)-N'-phenylsulfonylurea) that target specific disease pathways with high selectivity and efficacy。